Cas no 2680702-92-3 (benzyl N-[1-hydroxy-3-(oxolan-3-yl)propan-2-yl]carbamate)

• Product Name: benzyl N-[1-hydroxy-3-(oxolan-3-yl)propan-2-yl]carbamate
• CAS No: 2680702-92-3
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6019834
• PubChem ID: 165912507
• Update Time: 2025-06-22

benzyl N-[1-hydroxy-3-(oxolan-3-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285766
• 2680702-92-3
• benzyl N-[1-hydroxy-3-(oxolan-3-yl)propan-2-yl]carbamate

• Inchi： 1S/C15H21NO4/c17-9-14(8-13-6-7-19-10-13)16-15(18)20-11-12-4-2-1-3-5-12/h1-5,13-14,17H,6-11H2,(H,16,18)
• InChI Key： RJDOKLOYKZXRFH-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC(CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-[1-hydroxy-3-(oxolan-3-yl)propan-2-yl]carbamate

Benzyl N-[1-Hydroxy-3-(Oxolan-3-Yl)Propan-2-Yl]Carbamate: A Comprehensive Overview

Benzyl N-[1-Hydroxy-3-(Oxolan-3-Yl)Propan-2-Yl]Carbamate, identified by the CAS number 2680702-92-3, is a compound of significant interest in the fields of organic chemistry and pharmaceuticals. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as an intermediate in various chemical syntheses. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of benzyl N-[1-hydroxy-3-(oxolan-3-yl)propan-2-yl]carbamate comprises a benzyl group attached to a carbamate moiety, which is further connected to a hydroxylated tertiary alcohol. This configuration imparts the compound with unique physicochemical properties, including moderate solubility in organic solvents and stability under mild conditions. The presence of the oxolane (tetrahydrofuran) ring introduces additional steric hindrance and enhances the compound's ability to participate in hydrogen bonding, which are critical factors in its biochemical interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of routes. One prominent method involves the reaction of benzyl chloride with a hydroxylamine derivative under specific conditions, followed by cyclization to form the oxolane ring. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. The synthesis process has also been studied for its environmental impact, with researchers exploring greener alternatives that minimize waste and energy consumption.

In terms of applications, benzyl N-[1-hydroxy-3-(oxolan-3-y l)propan-2-y l]carbamate has found utility as an intermediate in the production of pharmaceutical agents. Its role as a protective group in peptide synthesis has been particularly noteworthy, where it serves to stabilize reactive intermediates during complex molecular constructions. Additionally, this compound has been investigated for its potential as an anti-inflammatory agent, with studies indicating its ability to modulate inflammatory pathways in vitro.

Recent research has also delved into the pharmacokinetic properties of this compound, shedding light on its absorption, distribution, metabolism, and excretion profiles. These studies are crucial for evaluating its suitability as a drug candidate and informing dosage regimens. Furthermore, computational modeling techniques have been employed to predict the binding affinities of this compound to various biological targets, providing valuable insights into its potential therapeutic applications.

The growing interest in benzyl N-[1-hydroxy-3-(oxolan -3-y l)propan -2-y l]carbamate is reflected in its increasing presence in scientific literature and industry reports. Its versatility as both a chemical building block and a bioactive molecule positions it as a key player in the development of next-generation drugs. As research continues to uncover new facets of this compound's properties and applications, it is poised to make significant contributions to the field of medicinal chemistry.